Benzo[d]thiazol-2-yl(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

• IUPAC Name: 1,3-benzothiazol-2-yl-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C20H18N6O2S/c27-20(19-23-14-5-1-2-6-16(14)29-19)26-9-3-4-13(12-26)10-17-24-18(25-28-17)15-11-21-7-8-22-15/h1-2,5-8,11,13H,3-4,9-10,12H2
• InChI Key: TXRDYKNDSQZLCY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=NC3=CC=CC=C3S2)CC4=NC(=NO4)C5=NC=CN=C5
• Molecular Formula: C20H18N6O2S
• Molecular Weight: 406.5 g/mol

Description

Benzo[d]thiazol-2-yl(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H18N6O2S and its molecular weight is 406.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of novel compounds related to Benzo[d]thiazol-2-yl derivatives have been a significant area of research. Studies have focused on creating libraries of compounds with potential biological activities by employing various synthetic strategies. For example, Pandya et al. (2019) synthesized a library of 2-substituted compounds and evaluated them for their in vitro antibacterial, antifungal, and antimycobacterial activities. The compounds exhibited good to moderate activity against bacterial strains, with some showing better antimycobacterial activity compared to standard drugs like ciprofloxacin and pyrazinamide (Pandya, Dave, Patel, & Desai, 2019).

Biological Activities

The biological activities of Benzo[d]thiazol-2-yl derivatives have been a focal point, with several studies investigating their antimicrobial and antifungal properties. Landage, Thube, and Karale (2019) synthesized new series of compounds and screened them for antibacterial activities, highlighting the role of these compounds in combating microbial resistance (Landage, Thube, & Karale, 2019). Additionally, Pancholia et al. (2016) identified the Benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold as new anti-mycobacterial chemotypes, demonstrating the compounds' potential in tuberculosis treatment (Pancholia, Dhameliya, Shah, Jadhavar, Sridevi, Yogeshwari, Sriram, & Chakraborti, 2016).

Apoptotic and Anticancer Effects

Research has also delved into the anticancer activities of Benzo[d]thiazol-2-yl derivatives. Liu et al. (2019) synthesized new derivatives containing hydrazinecarboximidamide substituents and evaluated their cytotoxicity and apoptotic activity. Among the compounds studied, one exhibited potent in vitro anti-proliferative activity against various cancer cell lines, suggesting its potential as an anticancer compound (Liu, Gao, Huo, Ma, Wang, & Wu, 2019).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to exhibit anti-tubercular activity , and they have been discussed against the target DprE1 . They have also been found to be active in alleviating haloperidol-induced catalepsy in mice .

Mode of Action

tuberculosis . In the context of Parkinson’s disease, these compounds have been found to alleviate haloperidol-induced catalepsy in mice .

Biochemical Pathways

Benzothiazole derivatives have been associated with anti-tubercular activity and anti-Parkinsonian activity .

Pharmacokinetics

It is mentioned that none of the synthesized compounds violated lipinski’s rule, making them suitable drug candidates for the treatment of parkinson’s disease .

Result of Action

tuberculosis and alleviate haloperidol-induced catalepsy in mice .

Action Environment

It is worth noting that the effectiveness of benzothiazole derivatives can be influenced by the presence of certain functional groups .